![molecular formula C17H18ClNO3 B3461016 N-(3-chloro-4-methoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide](/img/structure/B3461016.png)
N-(3-chloro-4-methoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide
Overview
Description
N-(3-chloro-4-methoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide, also known as O-Desmethyl Venlafaxine (ODV), is a metabolite of the antidepressant drug Venlafaxine. ODV has been studied for its potential as an antidepressant and for its effects on the central nervous system. In
Mechanism of Action
ODV acts by inhibiting the reuptake of serotonin and norepinephrine, which increases the levels of these neurotransmitters in the synaptic cleft. This leads to increased activation of postsynaptic receptors, which can result in changes in mood and behavior. ODV has been found to have a higher affinity for the norepinephrine transporter than for the serotonin transporter.
Biochemical and Physiological Effects
ODV has been found to have anxiolytic and antinociceptive effects in animal models. ODV has also been found to have a higher affinity for the norepinephrine transporter than for the serotonin transporter, which may result in increased norepinephrine levels in the brain. This may contribute to its antidepressant and anxiolytic effects.
Advantages and Limitations for Lab Experiments
ODV has been used in animal studies to investigate its effects on the central nervous system. One advantage of using ODV in lab experiments is that it is a metabolite of Venlafaxine, which is a clinically used antidepressant. This allows for comparisons between the effects of ODV and Venlafaxine. One limitation of using ODV in lab experiments is that it may not accurately reflect the effects of Venlafaxine in humans, as the metabolism of Venlafaxine to ODV may vary between species.
Future Directions
There are several future directions for research on ODV. One direction is to investigate the potential of ODV as an antidepressant and anxiolytic in humans. Another direction is to investigate the effects of ODV on other neurotransmitter systems, such as dopamine and gamma-aminobutyric acid (GABA). Additionally, the potential of ODV as a treatment for chronic pain should be investigated. Finally, the metabolism of Venlafaxine to ODV should be further studied to better understand the pharmacokinetics of Venlafaxine.
Scientific Research Applications
ODV has been studied for its potential as an antidepressant and for its effects on the central nervous system. ODV has been found to be a potent inhibitor of the reuptake of both serotonin and norepinephrine, which are neurotransmitters involved in mood regulation. ODV has also been found to have anxiolytic and antinociceptive effects.
properties
IUPAC Name |
N-(3-chloro-4-methoxyphenyl)-2-(2,5-dimethylphenoxy)acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClNO3/c1-11-4-5-12(2)16(8-11)22-10-17(20)19-13-6-7-15(21-3)14(18)9-13/h4-9H,10H2,1-3H3,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVMWRAOKPMRHEC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)OCC(=O)NC2=CC(=C(C=C2)OC)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.